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Compound of Interest

Compound Name: TMX-4113

Cat. No.: B15542877

Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of novel chemical compounds like TMX-4113 are critical for ensuring both laboratory

safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS) for

TMX-4113, this guide provides essential safety and logistical information based on general

best practices for similar research-grade, small molecule degrader compounds.

At its core, the disposal of any research chemical is governed by stringent environmental

protection regulations. Therefore, it is imperative to treat all novel compounds, including TMX-
4113, as potentially hazardous waste. Under no circumstances should such chemicals be

disposed of down the sink or in regular trash receptacles. The primary and mandated route for

disposal is through your institution's Environmental Health and Safety (EHS) program.[1]

Quantitative Data for Disposal Consideration
While specific quantitative data for TMX-4113 is not available, the following table outlines

typical parameters that must be considered for the disposal of potent, small molecule

compounds. These values are illustrative and must be confirmed with your institution's EHS

guidelines.
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Parameter Guideline Relevance to Disposal

pH

Neutralize to a pH between 5

and 9 if permissible by EHS for

specific, dilute aqueous

solutions.

Corrosive waste (highly acidic

or basic) requires special

handling and segregation.[1]

Concentration Limits Varies by substance.

Even low concentrations of

potent compounds can render

a solution hazardous and

dictate the disposal route.[1]

Container Size

Maximum of 55 gallons of

hazardous waste or 1 quart of

acutely toxic waste per

Satellite Accumulation Area.

Limits the amount of waste

stored in the laboratory before

a scheduled EHS pickup.[1]

Flash Point

Liquids with a flash point below

60°C (140°F) are considered

ignitable.

Flammable waste must be

stored in appropriate fire-rated

cabinets and segregated from

oxidizers.[1]

Experimental Protocol for Safe Disposal
The proper disposal of TMX-4113 is a strictly controlled procedure. The following steps detail

the general protocol for handling and disposing of this and similar chemical wastes in a

laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling TMX-4113 for disposal, it is

crucial to be outfitted with the appropriate personal protective equipment. This includes, but is

not limited to:

Safety goggles to protect from splashes.

A lab coat to prevent skin contact.

Chemically resistant gloves (e.g., nitrile) to avoid direct contact with the compound.
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Step 2: Waste Segregation Proper segregation of chemical waste is fundamental to safe

disposal.[1]

Collect waste containing TMX-4113 in a designated, leak-proof container that is chemically

compatible with the compound and any solvents used.[1]

Whenever feasible, use the original container for waste collection.[1]

Do not mix different types of chemical waste unless explicitly permitted by your institution's

EHS program. For example, halogenated and non-halogenated solvents should typically be

collected in separate containers.[1]

Step 3: Labeling and Storage Accurate and clear labeling of waste containers is mandatory for

safety and compliance.

Label the waste container with "Hazardous Waste" and the full chemical name, "TMX-4113."

Indicate the approximate concentration and volume of the waste.

List all components of the waste mixture, including solvents.

Ensure the date of waste accumulation is clearly visible.

Store the sealed waste container in a designated Satellite Accumulation Area within the

laboratory, awaiting pickup by the EHS department. This area should be secure and away

from general laboratory traffic.

Step 4: Scheduling Waste Pickup Contact your institution's EHS department to schedule a

pickup for the hazardous waste. Follow their specific procedures for requesting a pickup and

preparing the waste container for transport.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the TMX-4113 disposal procedure.
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TMX-4113 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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